5-bromo-1,2-thiazol-4-amine
Overview
Description
5-bromo-1,2-thiazol-4-amine is a chemical compound with the CAS Number: 1955548-81-8 . It has a molecular weight of 179.04 and is a powder in its physical form . The IUPAC name for this compound is 5-bromoisothiazol-4-amine .
Synthesis Analysis
The synthesis of thiazole derivatives, including 5-bromo-1,2-thiazol-4-amine, can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc .Molecular Structure Analysis
The InChI code for 5-bromo-1,2-thiazol-4-amine is 1S/C3H3BrN2S/c4-3-2(5)1-6-7-3/h1H,5H2 . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .It is stored at room temperature . The compound’s molecular weight is 179.04 .
Scientific Research Applications
Antioxidant Activity
Thiazole derivatives have been found to act as antioxidants . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.
Analgesic Activity
Thiazole compounds have been used in the development of analgesic drugs . These are medications that are used to relieve pain.
Anti-inflammatory Activity
Thiazole derivatives have been found to have anti-inflammatory properties . This makes them useful in the treatment of conditions that cause inflammation, such as arthritis.
Antimicrobial Activity
Thiazole compounds have been found to have antimicrobial properties . This means they can kill or inhibit the growth of microorganisms, making them useful in the treatment of infections.
Antifungal Activity
Thiazole derivatives have also been found to have antifungal properties . This makes them useful in the treatment of fungal infections.
Antiviral Activity
Thiazole compounds have been found to have antiviral properties . This means they can inhibit the growth of viruses, making them useful in the treatment of viral infections.
Anticonvulsant Activity
Thiazole derivatives have been found to have anticonvulsant properties . This makes them useful in the treatment of conditions that cause seizures, such as epilepsy.
Antitumor or Cytotoxic Activity
Thiazole compounds have been found to have antitumor or cytotoxic properties . This means they can kill or inhibit the growth of tumor cells, making them useful in the treatment of cancer.
Safety and Hazards
The safety information for 5-bromo-1,2-thiazol-4-amine includes several hazard statements: H302, H312, H315, H319, H332, H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501 .
Future Directions
Thiazole compounds, including 5-bromo-1,2-thiazol-4-amine, have been the subject of extensive research due to their diverse biological activities . Future research may focus on the development of novel thiazole derivatives with enhanced biological activities and lesser side effects . Additionally, the development of new synthetic methods for thiazole compounds is also a potential area of future research .
Mechanism of Action
Target of Action
Thiazole derivatives, which include 5-bromo-1,2-thiazol-4-amine, have been found to interact with various biological targets, such as enzymes and receptors .
Mode of Action
For instance, some thiazole derivatives bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks, a G2 stop, and ultimately, cell death .
Biochemical Pathways
Thiazole derivatives have been reported to activate or inhibit various biochemical pathways and enzymes, or stimulate or block receptors in biological systems .
Pharmacokinetics
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the bioavailability of 5-bromo-1,2-thiazol-4-amine.
Result of Action
Thiazole derivatives have been reported to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Action Environment
The solubility of thiazole derivatives in various solvents suggests that the solvent environment could potentially influence the action of 5-bromo-1,2-thiazol-4-amine .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-bromo-1,2-thiazol-4-amine can be achieved through a two-step process involving the synthesis of 5-bromo-1,2-thiazole followed by the amination of the resulting compound.", "Starting Materials": [ "Bromine", "Thiourea", "Sodium hydroxide", "Hydrochloric acid", "Ammonium hydroxide" ], "Reaction": [ "Step 1: Synthesis of 5-bromo-1,2-thiazole", "1. Dissolve 10 g of thiourea in 50 mL of water in a round-bottom flask.", "2. Add 10 mL of concentrated hydrochloric acid and stir the mixture for 10 minutes.", "3. Slowly add 5 mL of bromine to the mixture while stirring continuously.", "4. Heat the mixture to 80°C and stir for 2 hours.", "5. Cool the mixture to room temperature and add 50 mL of water.", "6. Extract the product with dichloromethane and dry over anhydrous sodium sulfate.", "7. Concentrate the solution to obtain 5-bromo-1,2-thiazole as a yellow liquid.", "Step 2: Amination of 5-bromo-1,2-thiazole", "1. Dissolve 5-bromo-1,2-thiazole in 50 mL of ethanol in a round-bottom flask.", "2. Add 5 mL of ammonium hydroxide and stir the mixture for 30 minutes.", "3. Add 5 g of sodium hydroxide and heat the mixture to reflux for 2 hours.", "4. Cool the mixture to room temperature and filter the product.", "5. Wash the product with water and dry over anhydrous sodium sulfate.", "6. Concentrate the solution to obtain 5-bromo-1,2-thiazol-4-amine as a white solid." ] } | |
CAS RN |
1955548-81-8 |
Molecular Formula |
C3H3BrN2S |
Molecular Weight |
179 |
Purity |
0 |
Origin of Product |
United States |
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